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Compound of Interest

Compound Name: Norgestrel-d5

Cat. No.: B1165208 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, analytical

methodologies, and biological context of Norgestrel-d5. Norgestrel-d5 is the deuterium-

labeled version of Norgestrel, a synthetic progestin. Due to its isotopic labeling, it serves as an

ideal internal standard for the quantitative analysis of Norgestrel in complex biological matrices,

primarily in pharmacokinetic and metabolic studies.

Norgestrel itself is a racemic mixture of two stereoisomers: levonorgestrel and dextronorgestrel.

[1][2] The biological activity is attributed almost entirely to levonorgestrel, which functions as a

potent agonist of the progesterone receptor.[2]

Core Chemical and Physical Properties
The fundamental chemical properties of Norgestrel-d5 are summarized below. This data is

essential for method development, analytical standard preparation, and quality control

applications.[3]
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Property Value

Chemical Name

(8R, 9S, 10R, 13S, 14S, 17R)-13-(ethyl-d5)-17-

ethynyl-17-hydroxy-1, 2, 6, 7, 8, 9, 10, 11, 12,

13, 14, 15, 16, 17-tetradecahydro-3H-

cyclopenta[a]phenanthren-3-one[3]

Synonyms
(17α)-(+/-)-13-Ethyl-17-hydroxy-18,19-

dinorpregn-4-en-20-yn-3-one-d5, Wy-3707-d5

Molecular Formula C₂₁H₂₃D₅O₂[3][4][5]

Molecular Weight 317.48 g/mol [4][5]

CAS Number 2015995-56-7[3][6]

Unlabeled CAS No. 6533-00-2[4]

Typical Purity >98% (by HPLC)[4]

Appearance
Crystalline solid (based on unlabeled

Norgestrel)[1]

Storage Temperature 2-8°C or as recommended by the supplier[7]

Biological Activity and Signaling Pathway
As an isotopic analog, Norgestrel-d5 is presumed to follow the same biological pathways as

unlabeled Norgestrel. The active component, levonorgestrel, exerts its progestational effects by

binding to and activating the progesterone receptor (PR). This interaction initiates a signaling

cascade that modulates gene expression in target tissues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (8R,9R,10R,13S,14R,17R)-13-ethyl-17-ethynyl-17-hydroxy-1,2,6,7,8,9,10,11,12,14,15,16-
dodecahydrocyclopenta[a]phenanthren-3-one | C21H28O2 | CID 12598310 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Norgestrel - Wikipedia [en.wikipedia.org]

3. Norgestrel D5 | CAS No: 2015995-56-7 [aquigenbio.com]

4. bdg.co.nz [bdg.co.nz]

5. scbt.com [scbt.com]

6. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]

7. D(−)-ノルゲストレル analytical standard | Sigma-Aldrich [sigmaaldrich.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of Norgestrel-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1165208#what-are-the-chemical-properties-of-
norgestrel-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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